Expedient C–H allylation of sulfoxonium ylides: merging C–H and C–C/C–het bond activation†
Chemical Communications Pub Date: 2023-10-31 DOI: 10.1039/D3CC04507B
Abstract
Sulfoxonium ylide chelation-assisted C–H allylation of arenes has been accomplished utilizing strained vinyl carbo/heterocycles as the allyl surrogates via sequential C–H and C–C/het bond activation. Broad substrate scope, Co-catalysis, selectivity, and late-stage drug mutation are the important practical features.
Recommended Literature
- [1] Sensing and photocatalytic properties of a new 3D Co(ii) coordination polymer based on 1,1′-di(p-carboxybenzyl)-2,2′-biimidazole†
- [2] CoTe nanoparticle-embedded N-doped hollow carbon polyhedron: an efficient catalyst for H2O2 electrosynthesis in acidic media†
- [3] Dual functional sp2 carbon-conjugated covalent organic frameworks for fluorescence sensing and effective removal and recovery of Pd2+ ions†
- [4] Highly dispersed Ag nanoparticles embedded in alumina nanobelts as excellent surface-enhanced Raman scattering substrates†
- [5] 3D bioprinting of a gradient stiffened gelatin–alginate hydrogel with adipose-derived stem cells for full-thickness skin regeneration†
- [6] The structural and electronic properties of NbSin−/0 (n = 3–12) clusters: anion photoelectron spectroscopy and ab initio calculations†
- [7] Mesoporous materials with zeolite framework: remarkable effect of the hierarchical structure for retardation of catalyst deactivation†
- [8] Ionic effects on synthetic polymers: from solutions to brushes and gels
- [9] Synergistic effect of graphene as a co-catalyst for enhanced daylight-induced photocatalytic activity of Zn0.5Cd0.5S synthesized via an improved one-pot co-precipitation-hydrothermal strategy†
- [10] Silver-catalyzed direct C–H oxidative carbamoylation of quinolines with oxamic acids†
Journal Name：Chemical Communications
Research Products
-
CAS no.: 13577-19-0
-
CAS no.: 175696-73-8
